95-85-2

2-Amino-4-chlorophenol

In Stock

• CAS RN:
• 95-85-2

• Formula:
• C6H6ClNO
  HOC6H3(NH2)Cl
  C6H6ClNO

• InChI:
• InChI=1S/C6H6ClNO/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2

• InChIKey:
• SWFNPENEBHAHEB-UHFFFAOYSA-N

• 2-Amino-4-chlorophenol is a light brown colored crystalline solid. It may be toxic by ingestion. It is insoluble in water. It is used to make other chemicals.

Bis(4-methylbenzoyl)peroxide

• CAS RN:
• 895-85-2

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c1-11-3-7-13(8-4-11)15(17)19-20-16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H3

• InChIKey:
• AGKBXKFWMQLFGZ-UHFFFAOYSA-N

• Bis(4-methylbenzoyl)peroxide is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.

4-Chloro-5-methoxypyrimidine

In Stock

• CAS RN:
• 695-85-2

• Formula:
• C5H5ClN2O

• InChI:
• InChI=1S/C5H5ClN2O/c1-9-4-2-7-3-8-5(4)6/h2-3H,1H3

• InChIKey:
• CTMIYYREUVYVEL-UHFFFAOYSA-N

• 4-Chloro-5-methoxypyrimidine is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.56 g/mol. The purity is usually 95%.

Methysticin

In Stock

• CAS RN:
• 495-85-2

• Formula:
• C15H14O5

• InChI:
• InChI=1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3/b4-2+/t11-/m0/s1

• InChIKey:
• GTEXBOVBADJOQH-FWEMWIAWSA-N

• CYP1A1 inducer. NaV channel inhibitor. Reversibly blocks epileptiform activity (IC50 = 10-100 μM). Shows anxiolytic, anti-ischemic, anticonvulsant and neuroprotective effects in vivo. Orally active.
  Methysticin is an analytical reference standard categorized as a kavalactone. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Methysticin is a natural kavalactone from the kava plant, P. methysticum. It enhances the binding of bicuculline methochloride at the γ-aminobutyric acid (GABA) receptor GABAA at 0.1 µM. Methysticin inhibits the cytochrome P450 (CYP) isoforms CYP2C9 and CYP2D6.2
  Methysticin is found in Piper methysticum (kava plant). It inhibits activation of NF-χB in lung adenocarcinoma tissue, activates Nrf2 in neurons and astroglia, decreases peak amplitude of voltage-gated Na+ channel...

Dibismuth molybdenum hexaoxide

• CAS RN:
• 13595-85-2

• Formula:
• Bi2Mo2O9-12

• InChI:
• InChI=1S/2Bi.2Mo.9O/q2*+3;;;9*-2

• InChIKey:
• DKUYEPUUXLQPPX-UHFFFAOYSA-N

• Dibismuth molybdenum hexaoxide is a useful research compound. Its molecular formula is Bi2Mo2O9-12 and its molecular weight is 753.9 g/mol. The purity is usually 95%.

1,2-Cyclopentanedicarboxamide, cis-(8CI)

Usually In Stock

• CAS RN:
• 13195-85-2

• Formula:
• C7H12N2O2

• InChI:
• InChI=1S/C7H12N2O2/c8-6(10)4-2-1-3-5(4)7(9)11/h4-5H,1-3H2,(H2,8,10)(H2,9,11)/t4-,5+

• InChIKey:
• MLNHEBAJXZVWER-SYDPRGILSA-N

• 1,2-Cyclopentanedicarboxamide, cis-(8CI) is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

Pentafluorophenyl acrylate

In Stock

• CAS RN:
• 71195-85-2

• Formula:
• C9H3F5O2

• InChI:
• InChI=1S/C9H3F5O2/c1-2-3(15)16-9-7(13)5(11)4(10)6(12)8(9)14/h2H,1H2

• InChIKey:
• RFOWDPMCXHVGET-UHFFFAOYSA-N

• Pentafluorophenyl acrylate is a useful research compound. Its molecular formula is C9H3F5O2 and its molecular weight is 238.11 g/mol. The purity is usually 95%.

2-(tert-Butyl)-4-chlorophenol

In Stock

• CAS RN:
• 13395-85-2

• Formula:
• C10H13ClO

• InChI:
• InChI=1S/C10H13ClO/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,12H,1-3H3

• InChIKey:
• YLSXYZWJAZVUBD-UHFFFAOYSA-N

• 2-(tert-Butyl)-4-chlorophenol is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.

N-[4-(Hydroxymethyl)cyclopent-2-EN-1-YL]-2-methylpropanamide

• CAS RN:
• 199395-85-2

• Formula:
• C10H17NO2

• InChI:
• InChI=1S/C10H17NO2/c1-7(2)10(13)11-9-4-3-8(5-9)6-12/h3-4,7-9,12H,5-6H2,1-2H3,(H,11,13)

• InChIKey:
• VESDMJYTNQGIHQ-UHFFFAOYSA-N

• N-[4-(Hydroxymethyl)cyclopent-2-EN-1-YL]-2-methylpropanamide, also known as N-[4-(Hydroxymethyl)cyclopent-2-EN-1-YL]-2-methylpropanamide, is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.

6-(4-Chlorophenyl)-2-[(2-chlorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893995-85-2

• Formula:
• C21H17Cl2N5O2

• InChI:
• InChI=1S/C21H17Cl2N5O2/c1-25-18-17(19(29)28(21(25)30)12-13-4-2-3-5-16(13)23)27-11-10-26(20(27)24-18)15-8-6-14(22)7-9-15/h2-9H,10-12H2,1H3

• InChIKey:
• XIKSJMHHPSDOQU-UHFFFAOYSA-N

• 6-(4-Chlorophenyl)-2-[(2-chlorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H17Cl2N5O2 and its molecular weight is 442.3. The purity is usually 95%.

6-(Trifluoromethoxy)nicotinic acid

In Stock

• CAS RN:
• 940895-85-2

• Formula:
• C7H4F3NO3

• InChI:
• InChI=1S/C7H4F3NO3/c8-7(9,10)14-5-2-1-4(3-11-5)6(12)13/h1-3H,(H,12,13)

• InChIKey:
• NNYMJNIRFKFWIW-UHFFFAOYSA-N

• 6-(Trifluoromethoxy)nicotinic acid is a useful research compound. Its molecular formula is C7H4F3NO3 and its molecular weight is 207.11 g/mol. The purity is usually 95%.

methyl 3-iodo-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 534595-85-2

• Formula:
• C10H8INO2

• InChI:
• InChI=1S/C10H8INO2/c1-14-10(13)9-8(11)6-4-2-3-5-7(6)12-9/h2-5,12H,1H3

• InChIKey:
• PBUCSGICMRIPAA-UHFFFAOYSA-N

• Methyl 3-iodo-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C10H8INO2 and its molecular weight is 301.08 g/mol. The purity is usually 95%.

4-Butylpiperidine hydrochloride

In Stock

• CAS RN:
• 372195-85-2

• Formula:
• C9H20ClN

• InChI:
• InChI=1S/C9H19N.ClH/c1-2-3-4-9-5-7-10-8-6-9;/h9-10H,2-8H2,1H3;1H

• InChIKey:
• PJZNWESBJXCGSK-UHFFFAOYSA-N

• 4-Butylpiperidine hydrochloride, also known as 4-Butylpiperidine hydrochloride, is a useful research compound. Its molecular formula is C9H20ClN and its molecular weight is 177.71 g/mol. The purity is usually 95%.

3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 186895-85-2

• Formula:
• C16H19N5

• InChI:
• InChI=1S/C16H19N5/c1-16(2,3)21-15-13(14(17)18-10-19-15)12(20-21)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H2,17,18,19)

• InChIKey:
• DCRVCTFFEZBXCK-UHFFFAOYSA-N

• 3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine, also known as 3-Benzyl-1-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine, is a useful research compound. Its molecular formula is C16H19N5 and its molecular weight is 281.363. The purity is usually 95%.

(Cbz-ala4)2-rhodamine

In Stock

• CAS RN:
• 149695-85-2

• Formula:
• C60H66N10O15

• InChI:
• InChI=1S/C60H66N10O15/c1-31(55(77)70-56(78)36(6)66-51(73)34(4)64-53(75)38(8)68-59(81)83-30-40-19-13-10-14-20-40)61-41-23-25-45-47(27-41)84-48-28-42(24-26-46(48)60(45)44-22-16-15-21-43(44)57(79)85-60)69-54(76)35(5)65-50(72)32(2)62-49(71)33(3)63-52(74)37(7)67-58(80)82-29-39-17-11-9-12-18-39/h9-28,31-38,61H,29-30H2,1-8H3,(H,62,71)(H,63,74)(H,64,75)(H,65,72)(H,66,73)(H,67,80)(H,68,81)(H,69,76)(H,70,77,78)/t31-,32-,33-,34-,35-,36-,37-,38-,60?/m0/s1

• InChIKey:
• ZMZIFCCPUGUDQD-GINFTPBTSA-N

• (Z-Ala-Ala-Ala-Ala)2Rh110 is a sensitive fluorogenic elastase substrate. The colorless and nonfluorescent (Z-Ala-Ala-Ala-Ala)2Rh110 is selectively cleaved by elastase to yield the highly fluorescent compound rhodamine 110, which can be analyzed with an excitation wavelength of 485 nm and emission wavelength of 525 nm.
  
  

2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile

In Stock

• CAS RN:
• 1187595-85-2

• Formula:
• C7H10N2O2S

• InChI:
• InChI=1S/C7H10N2O2S/c1-2-12(10,11)9-5-7(6-9)3-4-8/h3H,2,5-6H2,1H3

• InChIKey:
• HQUIOHSYUKWGOM-UHFFFAOYSA-N

• 2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile is a useful research compound. Its molecular formula is C7H10N2O2S and its molecular weight is 186.23 g/mol. The purity is usually 95%.

N-[[4-(6,7-Dimethoxy-1-methyl-3,4-dihydro-1H-isoquinoline-2-carbonyl)phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361695-85-2

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-5-22(26)24-14-16-6-8-17(9-7-16)23(27)25-11-10-18-12-20(28-3)21(29-4)13-19(18)15(25)2/h5-9,12-13,15H,1,10-11,14H2,2-4H3,(H,24,26)

• InChIKey:
• CUFSQNOVRJKUTK-UHFFFAOYSA-N

• N-[[4-(6,7-Dimethoxy-1-methyl-3,4-dihydro-1H-isoquinoline-2-carbonyl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

3-[2-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379995-85-2

• Formula:
• C22H28N8O2

• InChI:
• InChI=1S/C22H28N8O2/c1-15-16(2)23-14-29(22(15)32)13-20(31)28-10-4-9-27(11-12-28)19-8-7-18-24-25-21(30(18)26-19)17-5-3-6-17/h7-8,14,17H,3-6,9-13H2,1-2H3

• InChIKey:
• SSWUZVDUGFYCSX-UHFFFAOYSA-N

• 3-[2-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one is a useful research compound. Its molecular formula is C22H28N8O2 and its molecular weight is 436.52. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 1019095-85-2

• Formula:
• C26H23N5O3S

• InChI:
• InChI=1S/C26H23N5O3S/c1-4-34-18-11-9-17(10-12-18)21-14-35-26(28-21)31-22(13-15(2)30-31)29-25(33)24(32)23-16(3)27-20-8-6-5-7-19(20)23/h5-14,27H,4H2,1-3H3,(H,29,33)

• InChIKey:
• IEDHMVOWZMSESO-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H23N5O3S and its molecular weight is 485.6 g/mol. The purity is usually 95%.

N-[(1S)-1-Cyano-2-methylpropyl]-2-(3,5-difluoroanilino)-1,3-thiazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2418595-85-2

• Formula:
• C15H14F2N4OS

• InChI:
• InChI=1S/C15H14F2N4OS/c1-8(2)12(6-18)20-14(22)13-7-23-15(21-13)19-11-4-9(16)3-10(17)5-11/h3-5,7-8,12H,1-2H3,(H,19,21)(H,20,22)/t12-/m1/s1

• InChIKey:
• WIGUBCINKZFILC-GFCCVEGCSA-N

• N-[(1S)-1-Cyano-2-methylpropyl]-2-(3,5-difluoroanilino)-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H14F2N4OS and its molecular weight is 336.36. The purity is usually 95%.

SHIN 1New

In Stock

• CAS RN:
• 2146095-85-2

• Formula:
• C24H24N4O2

• InChI:
• InChI=1S/C24H24N4O2/c1-14(2)24(20(12-25)22(26)30-23-21(24)15(3)27-28-23)19-10-16(13-29)9-18(11-19)17-7-5-4-6-8-17/h4-11,14,29H,13,26H2,1-3H3,(H,27,28)

• InChIKey:
• VVVOFJZXKJKHTD-UHFFFAOYSA-N

• SHIN1 is a potent dual inhibitor of human serine hydroxymethyltransferase 1/2 (SHMT1/2).

5-Chloro-6-(2,3-dichlorophenoxy)-1H-benzo[d]imidazol-2(3H)-one

• CAS RN:
• 1201920-88-8; 95-85-2

• Formula:
• C13H7Cl3N2O2

• InChI:
• InChI=1S/C13H7Cl3N2O2/c14-6-2-1-3-10(12(6)16)20-11-5-9-8(4-7(11)15)17-13(19)18-9/h1-5H,(H2,17,18,19)

• InChIKey:
• HADOEZYYSUGOIO-UHFFFAOYSA-N

• 5-Chloro-6-(2,3-dichlorophenoxy)-1H-benzo[d]imidazol-2(3H)-one is a useful research compound. Its molecular formula is C13H7Cl3N2O2 and its molecular weight is 329.56. The purity is usually 95%.